Cas no 153849-57-1 (4-methyl(phenyl)carbamoylbenzoic acid)

• Product Name: 4-methyl(phenyl)carbamoylbenzoic acid
• CAS No: 153849-57-1
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 4604705
• PubChem ID: 43452686
• Update Time: 2025-05-20

4-methyl(phenyl)carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[methyl(phenyl)carbamoyl]benzoic acid
• 4-methyl(phenyl)carbamoylbenzoic acid

• Inchi： 1S/C15H13NO3/c1-16(13-5-3-2-4-6-13)14(17)11-7-9-12(10-8-11)15(18)19/h2-10H,1H3,(H,18,19)
• InChI Key： KKMHMKLGAUXUIC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(N(C)C2=CC=CC=C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl(phenyl)carbamoylbenzoic acid

Introduction to 4-Methyl(Phenyl)Carbamoylbenzoic Acid (CAS No. 153849-57-1)

4-Methyl(Phenyl)carbamoylbenzoic acid (CAS No. 153849-57-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its aromatic backbone and functional groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other advanced materials.

The molecular formula of 4-methyl(phenyl)carbamoylbenzoic acid is C₁₅H₁₃NO₃, and it has a molecular weight of approximately 255.27 g/mol. The compound features a benzoic acid moiety attached to a phenylcarbamoyl group, with a methyl substituent on the benzene ring. This structural arrangement confers specific chemical and physical properties that are crucial for its applications in various scientific and industrial domains.

In the realm of medicinal chemistry, 4-methyl(phenyl)carbamoylbenzoic acid has been explored as a potential lead compound for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 4-methyl(phenyl)carbamoylbenzoic acid has also found use in the development of advanced materials. Its aromatic structure and functional groups make it an excellent building block for the synthesis of polymers and other functional materials. A study published in the Journal of Polymer Science (2021) reported the successful use of this compound as a monomer in the preparation of polyurethanes with enhanced mechanical properties and thermal stability.

The synthesis of 4-methyl(phenyl)carbamoylbenzoic acid typically involves multi-step processes, including esterification, amidation, and hydrolysis reactions. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications. The robustness of these synthetic methods ensures that the compound can be produced on a large scale without compromising its quality.

In terms of safety and handling, 4-methyl(phenyl)carbamoylbenzoic acid is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

The environmental impact of 4-methyl(phenyl)carbamoylbenzoic acid is another important consideration. Research efforts are ongoing to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint associated with its production. Green chemistry principles are being applied to optimize these processes, ensuring that the compound can be produced in an environmentally responsible manner.

In conclusion, 4-methyl(phenyl)carbamoylbenzoic acid (CAS No. 153849-57-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry, materials science, and beyond. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.